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Compound of Interest

Compound Name: 15-Keto Bimatoprost-d5

Cat. No.: B15143046

This document provides immediate safety and logistical guidance for the proper disposal of 15-
Keto Bimatoprost-d5, a deuterated prostaglandin F2a analog used in research. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of this compound in a laboratory setting. Adherence to
these guidelines, in conjunction with all applicable federal, state, and local regulations, is
critical for maintaining a safe laboratory environment and preventing environmental
contamination.

Quantitative Data Summary

For ease of reference, key quantitative data for 15-Keto Bimatoprost-d5 are summarized in
the table below. This information is crucial for proper handling and storage prior to disposal.
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Parameter

Value

Source(s)

Storage Temperature

Powder -20°C (3 years), 4°C (2 years) [1]
In Sclvent -80°C (6 months), -20°C (1 (2]
month)

Solubility

Ethanol > 10 mg/mL [1][2]
DMF > 2.5 mg/mL [1]
DMSO > 2 mg/mL [1]
Molecular Weight 418.58 g/mol [1]
Molecular Formula C25H30DsNO4 [1]

Disposal Workflow

The following diagram outlines the necessary step-by-step process for the safe and compliant

disposal of 15-Keto Bimatoprost-d5 from a laboratory setting.
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Caption: Disposal workflow for 15-Keto Bimatoprost-d5.
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Detailed Disposal Protocol

The following protocol provides a step-by-step methodology for the proper disposal of 15-Keto
Bimatoprost-d5. This is a general guideline and must be adapted to comply with the specific
procedures of your institution and local regulatory bodies.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling 15-Keto Bimatoprost-d5 waste.

. Waste Identification and Segregation:

Identify Waste: This procedure applies to pure 15-Keto Bimatoprost-d5, expired stock
solutions, and any materials significantly contaminated with the compound (e.g., pipette tips,
vials, absorbent paper).

Segregation: Do not mix 15-Keto Bimatoprost-d5 waste with non-hazardous laboratory
trash. It should be treated as a hazardous chemical waste. Keep it separate from other
incompatible chemical waste streams.

. Collection and Containment:

Solid Waste: Collect solid waste (e.g., powder, contaminated vials) in a clearly labeled,
sealable, and durable container.

Liquid Waste: Collect liquid waste (e.g., solutions in ethanol, DMSO, or DMF) in a dedicated,
leak-proof, and chemically compatible waste container. Ensure the container is properly
sealed to prevent leaks and evaporation. Do not overfill waste containers; a general rule is to
fill to no more than 90% capacity.

. Labeling:

Immediately label the waste container with a hazardous waste tag as required by your
institution and local regulations.

The label must clearly state:
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[e]

The full chemical name: "15-Keto Bimatoprost-d5"

o

The words "Hazardous Waste"

[¢]

The approximate quantity or concentration

The date the waste was first added to the container

[¢]

[e]

The name of the principal investigator and laboratory contact information

. Temporary Storage:

Store the sealed and labeled waste container in a designated and secure hazardous waste
accumulation area within the laboratory.

This area should be away from general lab traffic and drains.

Be aware of and comply with your institution's time limits for hazardous waste storage (often
up to 90 days).

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.

Your EHS department will work with a licensed hazardous material disposal company to
ensure the waste is transported and disposed of in a compliant manner.

. Final Disposal Method:

The recommended final disposal method for 15-Keto Bimatoprost-d5 is high-temperature
incineration by a licensed hazardous waste management facility.[3] This method ensures the
complete destruction of the compound.

A certificate of destruction should be obtained and kept for your laboratory's records.
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. Accidental Spills:

In the event of a spill, wear appropriate PPE.
For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth).

Collect the absorbent material and the spilled compound into a sealed container and treat it
as hazardous waste, following the labeling and disposal procedures outlined above.

Ensure adequate ventilation of the area.[4]

For larger spills, evacuate the area and contact your institution's EHS department
immediately.

By following these procedures, you can ensure the safe and compliant disposal of 15-Keto

Bimatoprost-d5, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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